Cas no 32113-77-2 (Benzenamine,3-chloro-N-(3-chlorophenyl)-)

Benzenamine,3-chloro-N-(3-chlorophenyl)- structure
32113-77-2 structure
Product Name:Benzenamine,3-chloro-N-(3-chlorophenyl)-
CAS No:32113-77-2
MF:C12H9Cl2N
MW:238.112560987473
CID:320399
PubChem ID:141682
Update Time:2025-04-19

Benzenamine,3-chloro-N-(3-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,3-chloro-N-(3-chlorophenyl)-
    • 3-chloro-N-(3-chlorophenyl)aniline
    • Diphenylamine, 3,3'-dichloro-
    • SCHEMBL1686631
    • 32113-77-2
    • DTXSID00185902
    • Inchi: 1S/C12H9Cl2N/c13-9-3-1-5-11(7-9)15-12-6-2-4-10(14)8-12/h1-8,15H
    • InChI Key: YVDNMDPKDNOULT-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)NC1C=CC=C(C=1)Cl

Computed Properties

  • Exact Mass: 237.01137
  • Monoisotopic Mass: 237.011
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • Density: 1.3067 (rough estimate)
  • Boiling Point: 379.77°C (rough estimate)
  • Flash Point: 160.2°C
  • Refractive Index: 1.6300 (estimate)
  • PSA: 12.03
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